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Compound of Interest

Compound Name:
2-Benzyl-2-dimethylamino-1-(4-

morpholinophenyl)-1-butanone

Cat. No.: B048418 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analysis of the compound with CAS number 119313-12-1, also

known by its IUPAC name 2-Benzyl-2-(dimethylamino)-1-(4-morpholinophenyl)butan-1-one and

trade name Irgacure 369. This document is intended for researchers, scientists, and

professionals in drug development and materials science.

Chemical Identity and Physical Properties
CAS 119313-12-1 is a highly efficient photoinitiator used to initiate the photopolymerization of

resins upon exposure to UV light.[1] It is a yellowish, odorless solid that is practically insoluble

in water.[2]
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Identifier Value

CAS Number 119313-12-1

IUPAC Name
2-Benzyl-2-(dimethylamino)-1-(4-

morpholinophenyl)butan-1-one

Synonyms

Irgacure 369, 2-Benzyl-2-(dimethylamino)-4′-

morpholinobutyrophenone, DBMP, Photoinitiator

369, UV-369

Molecular Formula C₂₃H₃₀N₂O₂[3]

SMILES
CCC(CC1=CC=CC=C1)

(C(=O)C2=CC=C(C=C2)N3CCOCC3)N(C)C

InChI Key UHFFVFAKEGKNAQ-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 366.50 g/mol

Appearance
Light yellow to light orange-greenish crystalline

powder[4]

Melting Point 110-119 °C[5]

Boiling Point 528.8 °C (Predicted)

Density 1.094 g/cm³ (Predicted)

Solubility
Practically insoluble in water. Soluble in

acetone, butyl acetate, and toluene.[2][5]

Absorption Peaks 232 nm, 323 nm

Mechanism of Action: Photoinitiation
As a Type I photoinitiator, Irgacure 369 undergoes a homolytic cleavage upon absorption of UV

radiation, forming two free radicals. These radicals then initiate a chain polymerization reaction
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with monomers and oligomers in the formulation, leading to the formation of a cross-linked

polymer network. This rapid curing process is crucial in applications such as inks, coatings, and

adhesives.

Below is a diagram illustrating the photoinitiation and polymerization process.
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Photoinitiation and Polymerization Workflow

Experimental Protocols
This protocol describes a general procedure for the synthesis of the title compound from 2-

benzyl-2-dimethylamino-1-p-fluorophenyl-1-butanone and morpholine.[6][7]

Materials:

2-benzyl-2-dimethylamino-1-p-fluorophenyl-1-butanone

Morpholine

1,2-Dichloroethane (ethylene dichloride)

Water

Ethanol

Four-necked flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Recrystallization apparatus

TLC or HPLC for reaction monitoring

Procedure:

Dissolve 2-benzyl-2-dimethylamino-1-p-fluorophenyl-1-butanone in 1,2-dichloroethane and

transfer the solution to a four-necked flask equipped with a reflux condenser and stirrer.[6]
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Add morpholine (1.6 mol equivalent) and additional 1,2-dichloroethane to the flask.[7]

Heat the reaction mixture to reflux.[6]

Monitor the progress of the reaction by TLC or HPLC until completion.[7]

Cool the reaction mixture to room temperature.[6]

Wash the reaction mixture with 200 ml of water by stirring for 30 minutes.[7]

Allow the layers to separate and collect the organic phase.[6]

Remove the solvent from the organic phase by distillation under reduced pressure to obtain

the crude product.[7]

Recrystallize the crude product from ethanol to yield a light yellow solid.[6] The expected

yield is approximately 80% with a purity of over 99%.[7]
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Synthetic Workflow for Irgacure 369

This protocol provides a general method for the quantitative analysis of Irgacure 369 in food

contact materials, adapted from multi-analyte methods.[8]

Materials:

High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector

(DAD)

C18 analytical column

Acetonitrile (HPLC grade)

Water (HPLC grade)

Internal standards

Sample extraction apparatus (e.g., Soxhlet or ultrasonic bath)

Nitrogen evaporator

Procedure:

Sample Preparation:

Cut a representative sample of the food contact material into small pieces.

Extract the photoinitiators from the sample using acetonitrile, either through Soxhlet

extraction or ultrasonication.

Concentrate the extract under a stream of nitrogen if necessary.

HPLC Analysis:

Set up the HPLC system with a C18 column.
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Prepare a mobile phase gradient of acetonitrile and water.

Inject the prepared sample extract into the HPLC system.

Monitor the elution using the DAD at the absorption maxima of Irgacure 369 (232 nm and

323 nm).

Quantification:

Prepare a calibration curve using standard solutions of Irgacure 369.

Use internal standards to correct for variations in extraction efficiency and injection

volume.

Calculate the concentration of Irgacure 369 in the original sample based on the peak area

and the calibration curve.

Biological Activity and Toxicological Profile
Irgacure 369 is primarily used in industrial applications; however, its potential for migration from

food packaging has led to studies on its biological effects.

Cytotoxicity: Studies have shown that Irgacure 369 can exhibit cytotoxicity to various cell

types, and this toxicity can be enhanced upon exposure to blue light.[9] One study indicated

that primary lymphocytes were relatively sensitive to its toxic effects.[9]

Signaling Pathways: The specific biological signaling pathways affected by Irgacure 369 are

not well-elucidated in the available literature. Cytotoxicity studies suggest that at high

concentrations or upon irradiation, it may induce apoptosis, a programmed cell death

pathway. However, the precise molecular targets and signaling cascades involved require

further investigation. General apoptotic pathways often involve the activation of caspases

and are regulated by complex signaling networks such as the PI3K/Akt and JNK pathways,

though a direct link to Irgacure 369 has not been established.[10]

Applications
The primary application of Irgacure 369 is as a photoinitiator in UV-curable formulations. Its

high reactivity and absorption characteristics make it suitable for:
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Printing Inks: Especially in offset and screen printing inks.[5]

Coatings: For paper, metal, and plastic substrates.[5]

Electronics: In the manufacturing of photoresists and solder masks.[5]

Biomedical Scaffolds: It has been used in two-photon polymerization to create 3D

biocompatible scaffolds for tissue engineering.[1]

Safety and Handling
Irgacure 369 should be handled in accordance with good industrial hygiene and safety

practices. It is sensitive to visible light and should be stored in a light-protected container.[5] It

is classified as a reproductive toxicant (Category 1B) and is very toxic to aquatic life with long-

lasting effects. Personal protective equipment, including gloves and safety glasses, should be

worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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